molecular formula C23H30N2O3 B8429223 (3R,4R)-tert-Butyl 3-(dibenzylamino)-4-hydroxypyrrolidine-1-carboxylate

(3R,4R)-tert-Butyl 3-(dibenzylamino)-4-hydroxypyrrolidine-1-carboxylate

Cat. No.: B8429223
M. Wt: 382.5 g/mol
InChI Key: NEAJPGSFDYOXKS-NHCUHLMSSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3R,4R)-tert-Butyl 3-(dibenzylamino)-4-hydroxypyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C23H30N2O3 and its molecular weight is 382.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C23H30N2O3

Molecular Weight

382.5 g/mol

IUPAC Name

tert-butyl (3R,4R)-3-(dibenzylamino)-4-hydroxypyrrolidine-1-carboxylate

InChI

InChI=1S/C23H30N2O3/c1-23(2,3)28-22(27)25-16-20(21(26)17-25)24(14-18-10-6-4-7-11-18)15-19-12-8-5-9-13-19/h4-13,20-21,26H,14-17H2,1-3H3/t20-,21-/m1/s1

InChI Key

NEAJPGSFDYOXKS-NHCUHLMSSA-N

Isomeric SMILES

CC(C)(C)OC(=O)N1C[C@H]([C@@H](C1)O)N(CC2=CC=CC=C2)CC3=CC=CC=C3

Canonical SMILES

CC(C)(C)OC(=O)N1CC(C(C1)O)N(CC2=CC=CC=C2)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.7 g (0.02 mole) of 1-t-butoxycarbonyl-3,4-epoxypyrrolidine (prepared as described in Preparation 8) were dissolved in 15 ml of ethanol. 7.88 g (0.04 mole) of dibenzylamine were added to the solution, and the mixture was heated under reflux for 10 hours. At the end of this time, the solvent was removed by evaporation under reduced pressure, and the residue was subjected to column chromatography through silica gel, eluted with a 12:88 by volume mixture of ethyl acetate and toluene, to give 1.21 g of 1-t-butoxycarbonyl-3-dibenzylamino-4-hydroxypyrrolidine as a pale yellow oil.
Quantity
3.7 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
7.88 g
Type
reactant
Reaction Step Two
Name
1-t-butoxycarbonyl-3-dibenzylamino-4-hydroxypyrrolidine

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